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methoxybenzoate
CAS No.: 217314-47-1
Cat. No.: B1354378

Get Quote

Methyl 3-amino-5-methoxybenzoate is a substituted aromatic compound that serves as a
high-value building block in organic synthesis and medicinal chemistry.[1][2] Its structure,
featuring an aniline, a methyl ester, and a methoxy group, presents three distinct points for
chemical modification. This trifunctional nature makes it an attractive starting material for
constructing complex molecular architectures, particularly in the development of novel
pharmaceutical agents.[3] While direct, extensive literature on this specific molecule is nascent,
its utility can be inferred from the well-established roles of its structural analogues, such as
benzocaine and other aminobenzoate derivatives, in drug discovery.[4][5][6] This guide
provides a comprehensive overview of its chemical properties, robust synthetic protocols,
analytical characterization, and potential applications for researchers in drug development.

Physicochemical and Computational Properties

A thorough understanding of a molecule's physical and computational properties is
fundamental to its application in experimental workflows, from reaction setup to purification and
formulation. The key properties of Methyl 3-amino-5-methoxybenzoate are summarized
below.
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Property Value Source
CAS Number 217314-47-1 [1][71[8]
Molecular Formula CoH11NOs [1]09]
Molecular Weight 181.19 g/mol [1119]
Boiling Point (Predicted) 335.2+22.0°C [3]
Topological Polar Surface Area

(TPSA) 61.55 A2 [1]
LogP (Predicted) 1.064 [1]
Hydrogen Bond Donors 1 [1]
Hydrogen Bond Acceptors 4 [1]
Rotatable Bonds 2 [1]
SMILES COC1=CC(=CC(=C1)N)C(=0) el

ocC

Synthesis Strategies: From Precursor to Product

Two primary, reliable synthetic pathways can be employed to produce Methyl 3-amino-5-
methoxybenzoate. The choice between them often depends on the availability and cost of the
starting materials. Both methods are rooted in fundamental, high-yielding organic
transformations.

Strategy 1: Catalytic Reduction of a Nitro Precursor

This is arguably the most common and efficient method for introducing an aromatic amine
group. The workflow involves the synthesis of the nitro-substituted precursor, Methyl 3-
methoxy-5-nitrobenzoate, followed by its reduction.
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Caption: Synthetic Workflow via Nitro-Group Reduction.

Expert Insights & Causality: The synthesis begins with the nitration of Methyl 3-
methoxybenzoate. The methoxy (-OCHs) and methyl ester (-COOCHS3) groups are directing
groups in electrophilic aromatic substitution. The ester is a meta-directing deactivator, while the
methoxy group is a strong ortho-, para-directing activator. The substitution pattern is governed
by the powerful activating effect of the methoxy group, but steric hindrance at the ortho
positions and the deactivating influence of the ester group favor nitration at the C5 position,
which is para to the methoxy group and meta to the ester.[10]

The subsequent reduction of the nitro group is a robust and high-yielding transformation.
Catalytic hydrogenation using palladium on carbon (Pd/C) is exceptionally clean and efficient,
often providing a quantitative yield with simple filtration being the only workup required.[11] An
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alternative, cost-effective method involves using a metal like iron powder in acetic acid, a
classic approach for reducing aromatic nitro compounds that is well-suited for large-scale
synthesis.[12]

Step-by-Step Protocol (Reduction Step):

 In a round-bottom flask, dissolve Methyl 3-methoxy-5-nitrobenzoate (1 equivalent) in
methanol or ethyl acetate.

o Carefully add 5-10% Palladium on carbon (Pd/C) catalyst (approx. 0.5-2 mol%).

o Seal the flask and purge the system with hydrogen gas (Hz), maintaining a hydrogen
atmosphere via a balloon or a hydrogenation apparatus.

 Stir the reaction vigorously at room temperature. Monitor the reaction progress by Thin Layer
Chromatography (TLC).

« Upon completion, carefully vent the hydrogen and purge the system with an inert gas (e.qg.,
Nitrogen or Argon).

« Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the
pad with the reaction solvent.

o Concentrate the filtrate under reduced pressure to yield the crude product, which can be
further purified by recrystallization if necessary.

Strategy 2: Fischer Esterification of the Corresponding
Carboxylic Acid

This strategy involves the direct esterification of 3-Amino-5-methoxybenzoic acid, which is
commercially available. This is a straightforward and reliable method, particularly for smaller-
scale lab synthesis.
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Caption: Synthetic Workflow via Fischer Esterification.

Expert Insights & Causality: Fischer esterification is an acid-catalyzed equilibrium reaction. An
excess of the alcohol (methanol, in this case) is used to drive the equilibrium towards the
product side, maximizing the yield. A strong acid catalyst, typically sulfuric acid (H2SOa), is
required to protonate the carbonyl oxygen of the carboxylic acid, thereby making the carbonyl
carbon more electrophilic and susceptible to nucleophilic attack by methanol. The reaction is
typically performed under reflux to increase the reaction rate.

Step-by-Step Protocol (Esterification):

e Suspend 3-Amino-5-methoxybenzoic acid (1 equivalent) in a large excess of methanol in a
round-bottom flask.

o Cool the mixture in an ice bath and slowly add a catalytic amount of concentrated sulfuric
acid (e.g., 0.1-0.2 equivalents).

o Equip the flask with a reflux condenser and heat the mixture to reflux.

e Maintain reflux for several hours, monitoring the reaction by TLC until the starting material is
consumed.

e Cool the reaction mixture to room temperature and remove the excess methanol under
reduced pressure.

o Neutralize the residue by carefully adding a saturated solution of sodium bicarbonate
(NaHCO:s) until effervescence ceases.
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o Extract the aqueous layer with an organic solvent such as ethyl acetate (3x).

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (NazS0a),

filter, and concentrate under reduced pressure to obtain the product.

Analytical Characterization: A Predictive Guide

Confirmation of the product's identity and purity is critical. While specific experimental spectra

are not publicly available, the expected data can be accurately predicted based on the

molecular structure and analysis of similar compounds.[13][14]

Technique

Expected Observations

1H NMR

- Aromatic Protons: Three signals in the
aromatic region (~6.0-7.5 ppm), likely appearing
as complex multiplets or singlets depending on
the coupling constants. - Amine Protons (NH-2):
A broad singlet (~3.5-5.0 ppm), which is D20
exchangeable. - Methoxy Protons (-OCHs): A
sharp singlet at ~3.8 ppm integrating to 3H. -
Methyl Ester Protons (-COOCHSs): A sharp
singlet at ~3.9 ppm integrating to 3H.

13C NMR

- Carbonyl Carbon (C=0): A signal in the
downfield region (~167 ppm). - Aromatic
Carbons: Six distinct signals in the aromatic
region (~100-160 ppm). - Methoxy Carbon (-
OCHs3): A signal around 55-56 ppm. - Methyl
Ester Carbon (-COOCHS3): A signal around 52-
53 ppm.

Mass Spec (ESI+)

Expected [M+H]* ion at m/z = 182.08.

IR Spectroscopy

- N-H Stretch: Two characteristic peaks for the
primary amine at ~3350-3450 cm~1. - C-H
Stretch (Aromatic/Aliphatic): ~2850-3100 cm~1. -
C=0 Stretch (Ester): A strong, sharp peak at
~1700-1720 cm~1. - C-O Stretch: Strong peaks
at ~1200-1300 cm™1.
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Applications in Research and Drug Development

Methyl 3-amino-5-methoxybenzoate is a quintessential building block for creating libraries of
compounds for high-throughput screening. Its functional groups are amenable to a wide array

of chemical transformations, making it a versatile starting point for synthesizing more complex

molecules with potential biological activity.[15][16]
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Caption: Potential pathways for molecular diversification.

» Scaffold for Bioactive Molecules: The aminobenzoate core is present in numerous local
anesthetics (e.g., benzocaine) and other pharmacologically active agents.[5][6][17] This
compound provides a meta-substituted pattern that can be used to explore structure-activity
relationships (SAR) that differ from the more common ortho- and para-substituted analogues.

o Combinatorial Chemistry: The amino group can be readily acylated, sulfonated, or alkylated
to introduce a wide range of substituents.[18] Simultaneously, the ester functionality can be
hydrolyzed to the corresponding carboxylic acid, which can then be coupled with various
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amines to form amides, dramatically expanding the chemical space accessible from this
single intermediate.

Intermediate for Target-Oriented Synthesis: In multi-step syntheses of complex target
molecules, such as kinase inhibitors or receptor antagonists, this compound can serve as a
key fragment, providing a pre-functionalized aromatic ring.[12][19]

Safety, Storage, and Handling

Proper handling and storage are essential to maintain the integrity of the compound.

Storage: Store at 2-8°C, protected from light.[1][3]

Handling: Use standard laboratory personal protective equipment (PPE), including safety
glasses, gloves, and a lab coat. Handle in a well-ventilated area or a chemical fume hood.

Stability: The compound is generally stable under recommended storage conditions. The
hydrochloride salt form may also be available, which offers increased stability for the amino
group.[18]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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